Cas no 2923-66-2 (1-(3-chloro-4-fluorophenyl)ethan-1-one)

• Product Name: 1-(3-chloro-4-fluorophenyl)ethan-1-one
• CAS No: 2923-66-2
• MF: C₈H₆ClFO
• MW: 172.584044933319
• MDL: MFCD00042203
• CID: 43594
• PubChem ID: 520422
• Update Time: 2025-06-08

1-(3-chloro-4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-4'-fluoroacetophenone
• 1-(3-chloro-4-fluorophenyl)ethanone
• 3-Chloro-4-fluoroacetophenone
• C8H6ClFO
• 1-(3-Chloro-4-fluorophenyl)ethan-1-one
• 1-(3-chloro-4-fluoro-phenyl)-ethanone
• 1-acetyl-3-chloro-4-fluorobenzene
• 3′-Chloro-4′-fluoroacetophenone
• Ethanone, 1-(3-chloro-4-fluorophenyl)-
• PCJPESKRPOTNGU-UHFFFAOYSA-N
• PubChem4202
• KSC699K7B
• 3-chloro-4-fluoro acetophenone
• 4'-fluoro-3'-chloroacetophenone
• SBB063231
• CL8654
• AS01148
• AC-3614
• AKOS009158700
• AM20061139
• A819834
• 3 inverted exclamation mark -Chloro-4 inverted exclamation mark -fluoroacetophenone
• CS-W007765
• MFCD00042203
• DTXSID70334344
• EN300-31768
• 2923-66-2
• FT-0615379
• PS-8654
• SY023313
• NS00124293
• 1-(3-Chloro-4-fluorophenyl)ethanone #
• SCHEMBL75563
• C3346
• Z335437578
• 1-(3-Chloro-4-fluorophenyl)ethan-1-one;4-Acetyl-2-chloro-1-fluorobenzene
• DB-047552
• DTXCID80285434
• 608-330-2
• 1-(3-chloro-4-fluorophenyl)ethan-1-one

• MDL： MFCD00042203
• Inchi： 1S/C8H6ClFO/c1-5(11)6-2-3-8(10)7(9)4-6/h2-4H,1H3
• InChI Key： PCJPESKRPOTNGU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(C)=O)=C1)F
• BRN： 3117772

Computed Properties

• Exact Mass: 172.00900
• Monoisotopic Mass: 172.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not available
• Density: 1.3
• Melting Point: 41.0 to 45.0 deg-C
• Boiling Point: 252.4℃ at 760 mmHg
• Flash Point: 126-127°C/15mm
• Refractive Index: 1.247
• PSA: 17.07000
• LogP: 2.68170
• Solubility: Not available

1-(3-chloro-4-fluorophenyl)ethan-1-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501a
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36/37/39-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1-(3-chloro-4-fluorophenyl)ethan-1-one

1-(3-Chloro-4-Fluorophenyl)ethan-1-one: An Overview of Its Properties and Applications

1-(3-Chloro-4-fluorophenyl)ethan-1-one (CAS No. 2923-66-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as 3-chloro-4-fluoroacetophenone, is characterized by its unique chemical structure, which includes a chloro and a fluoro substituent on the phenyl ring, along with a ketone group. These structural features contribute to its diverse range of applications, from synthetic intermediates to potential therapeutic agents.

The chemical formula of 1-(3-chloro-4-fluorophenyl)ethan-1-one is C₉H₇ClFO, and it has a molecular weight of approximately 185.60 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around 78-80°C, and it exhibits moderate stability under standard laboratory conditions.

In the realm of organic synthesis, 1-(3-chloro-4-fluorophenyl)ethan-1-one serves as an important building block for the synthesis of various biologically active molecules. The presence of the chloro and fluoro substituents on the phenyl ring provides a unique platform for further functionalization, making it a valuable intermediate in the development of pharmaceuticals and agrochemicals. Recent studies have explored its use in the synthesis of novel antiviral agents, anticancer drugs, and anti-inflammatory compounds.

One notable application of 1-(3-chloro-4-fluorophenyl)ethan-1-one is in the field of medicinal chemistry. Researchers have investigated its potential as a scaffold for the design of small molecule inhibitors targeting various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of derivatives of 1-(3-chloro-4-fluorophenyl)ethan-1-one as potent inhibitors of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are implicated in several cancers. The results showed that certain derivatives exhibited selective inhibition of CDK2 and CDK4 with low micromolar IC₅₀ values.

Beyond its medicinal applications, 1-(3-chloro-4-fluorophenyl)ethan-1-one has also found utility in materials science. Its unique electronic properties make it suitable for use in the development of functional materials such as polymers and coatings. A recent study published in Advanced Materials explored the use of 1-(3-chloro-4-fluorophenyl)ethan-1-one-based monomers in the synthesis of conductive polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in electronic devices, sensors, and energy storage systems.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies have shown that 1-(3-chloro-4-fluorophenyl)ethan-1-one exhibits low toxicity to aquatic organisms and has minimal environmental persistence when used under controlled conditions. However, proper handling and disposal practices are still recommended to minimize any potential risks.

In conclusion, 1-(3-chloro-4-fluorophenyl)ethan-1-one (CAS No. 2923-66-2) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique chemical structure makes it an invaluable intermediate for the synthesis of biologically active molecules and functional materials. Ongoing research continues to uncover new possibilities for its use, highlighting its significance in both academic and industrial settings.